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Compound of Interest |

2,2-Bis(4-
Compound Name: hydroxyphenyl)hexafluoropropane,

disodium salt

CAS No.: 74938-83-3

Cat. No.: B1353735

Bisphenol AF (BPAF), or 4,4'-(hexafluoroisopropylidene)diphenol, is a fluorinated analog of
bisphenol A (BPA) used in the production of specialty polymers, fluoroelastomers, and
electronic components. Its chemical stability, a desirable trait for industrial applications, also
contributes to its environmental persistence. Growing evidence suggests that BPAF, like its
predecessor BPA, can act as an endocrine-disrupting chemical (EDC) by mimicking the action
of the natural hormone 17[3-estradiol (E2). This interaction with the estrogen receptor (ER) can
trigger a cascade of downstream cellular events, potentially leading to adverse health effects.
The disodium salt of BPAF is a more water-soluble form, making it particularly relevant for in
vitro toxicological studies.

This application note provides a detailed protocol for assessing the estrogenic activity of BPAF
disodium salt using a stable, recombinant human estrogen receptor a (hERa) reporter gene
assay, such as the OECD-validated BG1Luc ER TA (transactivation) assay. This assay is a
robust and sensitive method for quantifying the ability of a test chemical to bind to and activate
the hERaq, leading to the expression of a luciferase reporter gene.

Scientific Principle: The Estrogen Receptor
Transactivation Assay
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The estrogenic activity of a compound is its ability to bind to and activate estrogen receptors,
which are ligand-activated transcription factors. The BG1Luc ER TA assay utilizes a human
ovarian cancer cell line (BG-1) that has been stably transfected with a plasmid containing a
luciferase reporter gene under the control of estrogen-responsive elements (ERES).

When an estrogenic substance like BPAF disodium salt is introduced to these cells, it can bind
to the hERa. This binding event induces a conformational change in the receptor, causing it to
dimerize and translocate to the nucleus. The activated ER dimer then binds to the EREs in the
promoter region of the reporter gene, initiating the transcription of luciferase mRNA.
Subsequent translation produces the luciferase enzyme, which, in the presence of its substrate
(luciferin), generates a measurable light signal (bioluminescence). The intensity of this light
signal is directly proportional to the level of ER activation and thus, the estrogenic potency of
the test compound.

Caption: BPAF disodium salt binds to the estrogen receptor, leading to transcription of a
luciferase reporter gene.

Experimental Protocol: BG1Luc ER TA Assay

This protocol is adapted from the OECD Test Guideline 455 for the BG1Luc Estrogen Receptor
Transactivation Assay.

Materials and Reagents

e BG-1Luc-4E2 cells

e Dulbecco's Modified Eagle Medium (DMEM) without phenol red
o Fetal Bovine Serum (FBS), charcoal-stripped

» Penicillin-Streptomycin solution

o BPAF disodium salt (test article)

o 17B-estradiol (E2) (positive control)

o Dimethyl sulfoxide (DMSO) (vehicle control)
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Luciferase assay substrate (e.g., Luciferin)

96-well clear-bottom, white-walled microplates

Luminometer

Step-by-Step Methodology

1.

Cell Culture and Maintenance:

Culture BG-1Luc-4E2 cells in DMEM supplemented with 10% charcoal-stripped FBS and 1%
Penicillin-Streptomycin.

Maintain cells in a humidified incubator at 37°C with 5% CO2.

Subculture cells every 2-3 days to maintain exponential growth.

. Preparation of Test Solutions:

Prepare a stock solution of BPAF disodium salt in DMSO.

Prepare a series of dilutions of the BPAF disodium salt stock solution in DMEM to achieve
the desired final concentrations. The final DMSO concentration in all wells should not exceed
0.1%.

Prepare a positive control series of 17p3-estradiol in DMSO and dilute in DMEM.

Prepare a vehicle control (0.1% DMSO in DMEM).

. Cell Plating:

Harvest and count the BG-1Luc-4E2 cells.

Adjust the cell density to 1 x 1075 cells/mL in DMEM.

Seed 100 pL of the cell suspension into each well of a 96-well plate and incubate for 24
hours.

. Exposure to Test Compound:

After 24 hours, carefully remove the cell culture medium.

Add 100 pL of the prepared test solutions (BPAF disodium salt dilutions, positive control, and
vehicle control) to the respective wells.

Incubate the plate for another 24 hours at 37°C with 5% CO2.

. Luciferase Assay:
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 After the 24-hour exposure, remove the test solutions from the wells.

e Wash the cells once with 100 pL of phosphate-buffered saline (PBS).

e Add 50 pL of cell lysis buffer to each well and incubate for 15 minutes at room temperature
with gentle shaking

e Add 50 pL of the luciferase assay substrate to each well.

» Immediately measure the luminescence using a luminometer.

start [label="Start", shape=ellipse, fillcolor="#34A853",
fontcolor="#FFFFFF"]; cell culture [label="1. Culture BG-1lLuc-4E2
Cells"]; prep solutions [label="2. Prepare Test Solutions\n(BPAF, E2,
Vehicle)"]; plate cells [label="3. Plate Cells in 96-well
Plate\n(1x10™4 cells/well)"]; incubate 24h 1 [label="Incubate 24h"];
expose cells [label="4. Expose Cells to Test Solutions"];
incubate 24h 2 [label="Incubate 24h"]; wash cells [label="5. Wash
Cells with PBS"]; lyse cells [label="6. Lyse Cells"]; add substrate
[label="7. Add Luciferase Substrate"]; measure luminescence [label="8.
Measure Luminescence"]; data analysis [label="9. Data Analysis"]; end
[Label="End", shape=ellipse, fillcolor="#EA4335",
fontcolor="#FFFFFF"];

start -> cell culture; cell culture -> prep solutions; prep solutions
-> plate cells; plate cells -> incubate 24h 1; incubate 24h 1 ->
expose cells; expose cells -> incubate 24h 2; incubate 24h 2 ->

wash cells; wash cells -> lyse cells; lyse cells -> add substrate;
add substrate -> measure luminescence; measure luminescence ->

data analysis; data analysis -> end; }

Caption: Workflow for the BG1Luc ER TA assay to determine the estrogenic activity of BPAF
disodium salt.

Data Analysis and Interpretation

The raw data from the luminometer are relative light units (RLUs). The following steps should
be taken for data analysis:

o Normalization: Normalize the RLU values by expressing them as a percentage of the
maximal response observed with the positive control (17(3-estradiol).
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e Dose-Response Curve: Plot the normalized response against the logarithm of the BPAF
disodium salt concentration.

o EC50 Calculation: Determine the half-maximal effective concentration (EC50), which is the
concentration of BPAF disodium salt that induces a response halfway between the baseline
and the maximum. This can be calculated using a non-linear regression analysis (e.g., a
four-parameter logistic curve).

o Relative Potency: The relative potency of BPAF disodium salt can be calculated by
comparing its EC50 value to that of 173-estradiol.

Compound Expected EC50 Range Relative Potency vs. E2
17B-estradiol (E2) 1-10pM 1

Bisphenol A (BPA) 10-100 nM ~1/10,000

Bisphenol AF (BPAF) 1-10nM ~1/1,000

Note: The expected EC50 values are approximate and may vary depending on the specific
experimental conditions.

A compound is considered positive for estrogenic activity in this assay if it induces a dose-
dependent increase in luciferase activity and the dose-response curve is reproducible. The
relative potency of BPAF disodium salt will provide a quantitative measure of its estrogenic
potential compared to the natural hormone. Studies have shown that BPAF exhibits a higher
estrogenic potency than BPA, which is attributed to the electron-withdrawing fluorine atoms
enhancing its binding affinity to the estrogen receptor.

Trustworthiness and Self-Validation

To ensure the validity of the results, the following quality control measures should be
implemented:

o Positive Control: A full dose-response curve for 173-estradiol must be included in each assay
to confirm the responsiveness of the cells. The EC50 of the positive control should fall within
a predefined historical range.
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e Vehicle Control: The vehicle control (DMSO) should not induce any significant luciferase
activity.

o Cell Viability: A concurrent cell viability assay (e.g., MTT or CellTiter-Glo) should be
performed to ensure that the observed effects are not due to cytotoxicity.

 Intra- and Inter-Assay Variability: The assay should be repeated on different days to assess
its reproducibility. The coefficient of variation (CV) for the EC50 values should be within an
acceptable range (typically <20%).

By adhering to these principles and protocols, researchers can obtain reliable and reproducible
data on the in vitro estrogenic activity of BPAF disodium salt, contributing to a more
comprehensive understanding of its potential endocrine-disrupting effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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